Carbon Tetrachloride

• CAS No.: 56-23-5
• Product Name: Carbon Tetrachloride
• Molecular Formula: CCl4
• Molecular Weight: 153.8 g/mol
• IUPAC Name: tetrachloromethane
• Standard InChI: InChI=1S/CCl4/c2-1(3,4)5
• Standard InChIKey: VZGDMQKNWNREIO-UHFFFAOYSA-N
• SMILES: C(Cl)(Cl)(Cl)Cl
• Canonical SMILES: C(Cl)(Cl)(Cl)Cl
• Boiling Point: 170.1 °F at 760 mm Hg (NTP, 1992); 76.8 °C; 76.7 °C; 76.5 °C; 170.1°F; 170°F
• Colorform: Liquid; Colorless, clear, heavy liquid; Colorless liquid
• Density: 1.59 at 68 °F (USCG, 1999); 1.5940 g/cu cm at 20 °C; Relative density (water = 1): 1.59; 1.59
• Melting Point: -9 °F (NTP, 1992); -23.0 °C; -22.2 °C; 28.6°C; -23 °C; -9°F
• Physical Description: Carbon tetrachloride appears as a clear colorless liquid with a characteristic odor. Denser than water (13.2 lb / gal) and insoluble in water. Noncombustible. May cause illness by inhalation, skin absorption and/or ingestion. Used as a solvent, in the manufacture of other chemicals, as an agricultural fumigant, and for many other uses.; Liquid; Solid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Clear liquid with a characteristic odor.; Colorless liquid with a characteristic ether-like odor.
• Description: Carbon Tetrachloride is a clear, colorless, volatile and very stable chlorinated hydrocarbon. Carbon Tetrachloride is used as a solvent for oils and fats, as a refrigerant and as a dry-cleaning agent. Inhalation of its vapors can depress central nervous system activity and cause degeneration of the liver and kidneys. Carbon Tetrachloride is reasonably anticipated to be a human carcinogen based on evidence of carcinogenicity in experimental animals. (NCI05); Carbon tetrachloride is a manufactured chemical that does not occur naturally. It is a clear liquid with a sweet smell that can be detected at low levels. It is also called carbon chloride, methane tetrachloride, perchloromethane, tetrachloroethane, or benziform. Carbon tetrachloride is most often found in the air as a colorless gas. It is not flammable and does not dissolve in water very easily. It was used in the production of refrigeration fluid and propellants for aerosol cans, as a pesticide, as a cleaning fluid and degreasing agent, in fire extinguishers, and in spot removers. Because of its harmful effects, these uses are now banned and it is only used in some industrial applications.; Carbon tetrachloride appears as a clear colorless liquid with a characteristic odor. Denser than water (13.2 lb / gal) and insoluble in water. Noncombustible. May cause illness by inhalation, skin absorption and/or ingestion. Used as a solvent, in the manufacture of other chemicals, as an agricultural fumigant, and for many other uses.
• Shelf Life: Stable under recommended storage conditions.; ... Generally inert ...
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992); 0.01 M; In water, 793 mg/L at 25 °C; In water, 1160 mg/L at 25 °C, 800 mg/L at 20 °C; Miscible with alcohol, benzene, chloroform, ether, carbon disulfide, petroleum ether, oils; Soluble in ethanol, acetone; miscible with ethyl ether, benzene, chloroform; Soluble in naphtha; 0.793 mg/mL at 25 °C; Solubility in water, g/100ml at 20 °C: 0.1 (poor); 0.05%
• Synonyms: Carbon Tetrachloride, Benzinoform, CC m0, Carbon Chloride, Carbona, Flukoids, Halon 1040, NSC 97063, Necatorina, Perchloromethane, Phenixin, R 10, R 10 (refrigerant), Tetrachloromethane, Tetrafinol, Tetraform, Tetrasol, Univerm, Vermoestricid, Tetrac
• Vapor Density: 5.3 (NTP, 1992) (Relative to Air); 5.3 (Air = 1); Relative vapor density (air = 1): 5.3; 5.3
• Vapor Pressure: 91 mm Hg at 68 °F ; 113 mm Hg at 77° F (NTP, 1992); 115.00 mmHg; 115 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 12.2; 91 mmHg
• PubChem Compound: 5943
• Last Modified: Nov 11 2021